molecular formula C20H15N3O2 B2460073 2-(naphthalen-1-yl)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide CAS No. 866248-34-2

2-(naphthalen-1-yl)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide

Cat. No. B2460073
M. Wt: 329.359
InChI Key: ZXGVZHCKENKGQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(naphthalen-1-yl)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide, also known as NPOA, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Scientific Research Applications

Pharmacological Potential

  • Anticancer Activity : Synthesis and characterization of derivatives have demonstrated significant anticancer evaluation, highlighting potent activity on breast cancer cell lines and moderate activity on other cancer types (Salahuddin et al., 2014). Further, novel semicarbazones based on 1,3,4-oxadiazoles have shown anticonvulsant activity, with some derivatives displaying specific cytotoxicity against nasopharyngeal carcinoma cell lines without affecting peripheral blood mononuclear cells (H. Rajak et al., 2010).
  • Anti-HIV and Antiviral Activities : Investigations into amino acid derivatives and 1,3,4-oxadiazole derivatives have revealed compounds with potent inhibitory activity against HIV-1 and HIV-2, suggesting potential leads for antiviral agent development (Nawar S. Hamad et al., 2010).

Chemical and Material Science Applications

  • Synthesis and Characterization : Research focused on the synthesis of acetamide derivatives and their evaluation for various applications, including antimicrobial and anti-inflammatory actions. This encompasses computational and pharmacological assessments of heterocyclic derivatives, underscoring their utility in tumor inhibition and toxicity assessment (M. Faheem, 2018).
  • Material Properties : Studies on bipolar host materials for phosphorescent OLEDs have incorporated naphthalene derivatives, demonstrating their effectiveness in improving device performance and stability (Song Zhang et al., 2015).

Analytical and Theoretical Studies

  • Density Functional Theory (DFT) Analysis : DFT studies have been conducted on acetamide derivatives to explore their local molecular properties and potential as anti-HIV drugs. These investigations provide insights into the reactivity and interaction mechanisms of these compounds at the molecular level (M. Oftadeh et al., 2013).

properties

IUPAC Name

2-naphthalen-1-yl-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15N3O2/c24-18(13-16-11-6-10-14-7-4-5-12-17(14)16)21-20-19(22-25-23-20)15-8-2-1-3-9-15/h1-12H,13H2,(H,21,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZXGVZHCKENKGQV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=NON=C2NC(=O)CC3=CC=CC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(naphthalen-1-yl)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.